Cas no 2680690-68-8 (Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2680690-68-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5632364
• PubChem ID: 165926603
• Update Time: 2025-10-29

Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28291358
• 2680690-68-8
• benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate
• Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C17H23NO4/c19-15-9-16(14-7-4-8-21-12-14)18(10-15)17(20)22-11-13-5-2-1-3-6-13/h1-3,5-6,14-16,19H,4,7-12H2
• InChI Key： HXGJIXPBSNUMHO-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1CC(CN1C(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59Ų

Additional information on Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate

Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2680690-68-8): An Overview

Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2680690-68-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a benzyl group, a hydroxy group, and a pyrrolidine ring with an oxan substituent, making it a versatile molecule for various chemical and biological studies.

The benzyl group in Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate contributes to the compound's aromatic properties and can influence its solubility and reactivity. The hydroxy group, on the other hand, can participate in hydrogen bonding and is often involved in enzymatic reactions. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its stability and ability to form chelates with metal ions. The oxan (tetrahydro-2H-pyran) substituent adds further complexity to the molecule, enhancing its structural diversity and potential biological activity.

Recent research has focused on the synthesis and biological evaluation of Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step process involving palladium-catalyzed cross-coupling reactions and selective functional group transformations. The researchers highlighted the importance of precise control over reaction conditions to achieve high yields and purity of the final product.

In terms of biological activity, Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate has shown promising results in preliminary studies. One notable application is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The compound's ability to interact with these receptors could lead to the development of new drugs for treating conditions such as neurological disorders, cardiovascular diseases, and inflammatory conditions.

Additionally, Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in managing inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The structural versatility of Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate also makes it an attractive candidate for drug discovery programs. Its ability to form stable complexes with metal ions has led to its exploration as a metal chelator in the treatment of metal-related disorders such as Wilson's disease and hemochromatosis. Furthermore, the compound's hydrophilic and lipophilic properties make it suitable for crossing biological membranes, enhancing its bioavailability and efficacy.

In conclusion, Benzyl 4-hydroxy-2-(oxan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2680690-68-8) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable molecule for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.